![molecular formula C18H19NO B3047063 (S)-1-benzyl-2-phenylpiperidin-4-one CAS No. 1346773-44-1](/img/structure/B3047063.png)
(S)-1-benzyl-2-phenylpiperidin-4-one
Overview
Description
(S)-1-benzyl-2-phenylpiperidin-4-one is a chemical compound that belongs to the family of piperidine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.
Scientific Research Applications
Sigma Receptor Ligands
The compound has been studied for its interaction with sigma receptors. Specifically, certain piperidine derivatives demonstrated high affinity for sigma receptors, with particular compounds showing a favorable selectivity for sigma1 over sigma2 receptors. These sigma ligands were observed to induce the expression of tissue transglutaminase (TG-2) in primary astroglial cell cultures differently, suggesting a potential role in modulating TG-2 and acting as sigma1/sigma2 agonists (Prezzavento et al., 2007).
MCHr1 Antagonists
Another application is its role in the discovery and characterization of melanin concentrating hormone receptor 1 (MCHr1) antagonists. A particular compound was identified as a potent, orally bioavailable MCHr1 antagonist that induced weight loss in obese mice. However, it also exhibited adverse hemodynamic effects, emphasizing the importance of evaluating the cardiovascular safety of MCHr1 antagonists (Kym et al., 2005).
SP Antagonists
The compound has been involved in the synthesis of piperidinones incorporating an amino acid moiety, which shares a common structure with Substance P (SP) antagonists. These substances may potentially exhibit activities similar to those of common SP antagonists, indicating their significance in the study and treatment of conditions related to SP activities (Burdzhiev & Stanoeva, 2010).
Stereoselective Synthesis
The compound is part of studies related to the stereoselective synthesis of piperidines. In particular, the resolution and absolute configuration of specific piperidines have been determined through methods like X-ray single crystal diffraction, indicating the compound's relevance in stereochemical studies and the synthesis of enantiomerically pure substances (Schramm & Christoffers, 2009).
Catalytic Applications
Piperidine derivatives have been synthesized and characterized for their use in catalytic applications, such as the aerobic oxidation of benzylic alcohols. The study demonstrated the compounds' ability to catalyze these reactions under mild conditions with high molar yields, highlighting their potential in industrial and synthetic chemistry (Ma et al., 2014).
properties
IUPAC Name |
(2S)-1-benzyl-2-phenylpiperidin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO/c20-17-11-12-19(14-15-7-3-1-4-8-15)18(13-17)16-9-5-2-6-10-16/h1-10,18H,11-14H2/t18-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXBALVCQZRIWQR-SFHVURJKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CC1=O)C2=CC=CC=C2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN([C@@H](CC1=O)C2=CC=CC=C2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70652232 | |
Record name | (2S)-1-Benzyl-2-phenylpiperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70652232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-benzyl-2-phenylpiperidin-4-one | |
CAS RN |
1346773-44-1 | |
Record name | (2S)-1-Benzyl-2-phenylpiperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70652232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.